Cas no 7766-48-5 (5-iodopent-1-ene)

• Product Name: 5-iodopent-1-ene
• CAS No: 7766-48-5
• MF: C₅H₉I
• MW: 196.029433965683
• MDL: MFCD19688471
• CID: 535690
• PubChem ID: 10987172
• Update Time: 2025-06-08

5-iodopent-1-ene Chemical and Physical Properties

Names and Identifiers

• 1-Pentene, 5-iodo-
• 5-iodopent-1-ene
• 4-Pentenyl iodide
• 5-Iodo-1-pentene
• SCHEMBL757691
• GTEUBQCAVFVWBL-UHFFFAOYSA-N
• AKOS014114620
• GS-0692
• CS-0135974
• DTXSID70450851
• E81681
• 1-iodo-4-pentene
• GEO-04041
• 7766-48-5
• 5-Iodo-1-pentene - Stabilized over Cu
• MFCD19688471
• EN300-211547
• FT-0758493
• DB-075360

• MDL： MFCD19688471
• Inchi： 1S/C5H9I/c1-2-3-4-5-6/h2H,1,3-5H2
• InChI Key： GTEUBQCAVFVWBL-UHFFFAOYSA-N
• SMILES： ICCCC=C

Computed Properties

• Exact Mass: 195.97447
• Monoisotopic Mass: 195.97490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 32.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.568
• Boiling Point: 142 ºC
• Flash Point: 44 ºC
• Refractive Index: 1.5162
• PSA: 0

Additional information on 5-iodopent-1-ene

Comprehensive Guide to 5-Iodopent-1-ene (CAS No. 7766-48-5): Properties, Applications, and Innovations

5-Iodopent-1-ene (CAS No. 7766-48-5) is a versatile organoiodine compound widely utilized in organic synthesis and pharmaceutical research. Its molecular structure, featuring an iodine atom at the terminal position of a pentene chain, makes it a valuable alkylating agent and intermediate in the production of complex molecules. With the growing demand for fine chemicals and specialty materials, this compound has garnered significant attention in both academic and industrial settings.

One of the most searched questions about 5-iodopent-1-ene is its role in cross-coupling reactions, particularly in palladium-catalyzed processes like the Heck and Suzuki reactions. Researchers frequently explore its reactivity with aryl halides or boronic acids to construct carbon-carbon bonds, a cornerstone of modern drug discovery. Recent trends also highlight its use in click chemistry, where its alkenyl group enables efficient cycloaddition reactions for bioconjugation.

From a sustainability perspective, 5-iodopent-1-ene aligns with the green chemistry movement. Innovations in catalytic methods have reduced iodine waste, addressing environmental concerns. Additionally, its applications in material science, such as modifying polymer backbones or creating functionalized surfaces, are gaining traction due to the compound’s ability to introduce hydrophobic or reactive sites.

Safety and handling of 5-iodopent-1-ene are another hot topic. While not classified as hazardous under standard conditions, proper storage in amber glass to prevent light-induced degradation and the use of inert atmospheres are recommended. These precautions ensure stability, a critical factor for high-throughput screening labs and industrial-scale production.

In the context of AI-driven drug design, 5-iodopent-1-ene serves as a building block for virtual libraries, enabling rapid exploration of structure-activity relationships. Its compatibility with automated synthesis platforms further enhances its appeal for high-efficiency workflows. As the pharmaceutical industry shifts toward personalized medicine, such adaptable intermediates are becoming indispensable.

For researchers seeking CAS No. 7766-48-5 suppliers, quality benchmarks like HPLC purity and isotopic labeling options are key considerations. Reputable vendors often provide custom synthesis services to meet specific project needs, reflecting the compound’s niche yet expanding role in cutting-edge R&D.